Cas no 2229601-54-9 (4-(5-chloro-2-nitrophenyl)butan-1-amine)

• Product Name: 4-(5-chloro-2-nitrophenyl)butan-1-amine
• CAS No: 2229601-54-9
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6379895
• PubChem ID: 165882796
• Update Time: 2025-10-28

4-(5-chloro-2-nitrophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-nitrophenyl)butan-1-amine
• 2229601-54-9
• EN300-1981057

• Inchi： 1S/C10H13ClN2O2/c11-9-4-5-10(13(14)15)8(7-9)3-1-2-6-12/h4-5,7H,1-3,6,12H2
• InChI Key： ZTNIZPFFHXXYBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCCCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(5-chloro-2-nitrophenyl)butan-1-amine

4-(5-Chloro-2-Nitrophenyl)Butan-1-Amine: A Comprehensive Overview

4-(5-Chloro-2-Nitrophenyl)Butan-1-Amine, also known by its CAS number CAS No. 2229601-54-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. Recent studies have shed light on its synthesis, properties, and functionalization, making it a subject of extensive research.

The molecular structure of 4-(5-Chloro-2-Nitrophenyl)Butan-1-Amine comprises a butanamine backbone attached to a substituted phenyl ring. The phenyl group is further substituted with a chlorine atom at the 5-position and a nitro group at the 2-position, which imparts unique electronic and steric properties to the molecule. These substituents not only influence the compound's reactivity but also play a crucial role in determining its solubility and stability under various conditions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No. 2229601-54-9. Researchers have explored both traditional and innovative approaches to construct this compound, including nucleophilic aromatic substitution, coupling reactions, and catalytic processes. The choice of synthetic pathway depends on factors such as reaction efficiency, scalability, and the availability of starting materials.

The electronic properties of 4-(5-Chloro-2-Nitrophenyl)Butan-1-Amine make it an attractive candidate for applications in electronic materials. Studies have shown that the compound exhibits semiconductor-like behavior under specific conditions, which could be harnessed for use in organic electronics or optoelectronic devices. Furthermore, its ability to form self-assembled monolayers has been explored for potential use in surface functionalization and nanotechnology.

In the realm of pharmacology, CAS No. 2229601-54-9 has shown promise as a lead compound for drug development. Its structural features allow for modulation of biological activity through chemical modifications, making it a versatile scaffold for designing bioactive molecules. Recent research has focused on its potential as an anti-inflammatory agent and its ability to target specific cellular pathways.

The environmental impact of 4-(5-Chloro-2-Nitrophenyl)Butan-1-Amine has also been a topic of interest. Studies have evaluated its biodegradability and toxicity under various environmental conditions, providing insights into its safe handling and disposal. These findings are crucial for ensuring sustainable practices in the production and application of this compound.

In conclusion, CAS No. 2229601-54-9, or 4-(5-Chloro-2-Nitrophenyl)Butan-1-Amine, stands as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and functionalization techniques, positions it as a valuable asset in both academic research and industrial applications.